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Compound Name: 2,3-Pentanedione,1-bromo-
Cat. No.: B13834847
Get Quote
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1.1 The Molecule at a Glance 1-Bromo-2,3-pentanedione is a specialized

-halo-diketone intermediate used primarily in the synthesis of heterocycles, particularly
substituted thiazoles and imidazoles.[1] Unlike its more common isomer, 3-bromo-2,3-
pentanedione (where bromination occurs at the internal methylene), this molecule features a
terminal bromine atom. This structural nuance significantly alters its electrophilicity and steric
profile, making it a critical building block for regioselective drug design.

1.2 Physiochemical Properties Note: Due to the specialized nature of this intermediate, some
values are predicted based on structure-activity relationship (SAR) models of analogous

-bromodiketones.
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Value
Property . . Context
(Experimental/Predicted)
CAS Number 344240-71-7 Unique Identifier
Molecular Formula
Molecular Weight 179.01 g/mol
Typical of
Appearance Yellow to orange liquid diketones: darkens upon
oxidation.
- ) Predicted; decomposes at
Boiling Point ~60-65°C at 10 mmHg )
higher temps at atm pressure.
) High density due to bromine
Density ~1.55 g/cm3 o
substitution.
- Hydrolyzes slowly in water;
Solubility DCM, Chloroform, THF, EtOAc

reacts with protic nucleophiles.

Reactivity Class

Alkylating Agent / Lachrymator

High Hazard: Potent

electrophile.

Part 2: Synthetic Utility & Reactivity

2.1 Core Application: Heterocycle Formation The primary utility of 1-bromo-2,3-pentanedione

lies in the Hantzsch Thiazole Synthesis. The C1-bromine acts as a leaving group during

nucleophilic attack by thioamides, while the adjacent carbonyls facilitate cyclization.

o Regioselectivity: Unlike symmetric diketones (e.g., diacetyl), 1-bromo-2,3-pentanedione

allows for the formation of 4,5-disubstituted thiazoles where the substituents are specifically

an ethyl group and an acyl group, rather than symmetric methyls.

e Mechanism: The reaction proceeds via an

attack of the sulfur atom on the

-carbon, followed by condensation and dehydration.
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2.2 Visualization: Hantzsch Thiazole Synthesis Pathway
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Figure 1: The Hantzsch synthesis pathway utilizing 1-bromo-2,3-pentanedione to generate
regioselective thiazole scaffolds.

Part 3: Synthesis & Handling Protocol

3.1 The Challenge of Regioselectivity Direct bromination of 2,3-pentanedione is complicated by
keto-enol tautomerism. The internal methylene group (C4) forms a more thermodynamically
stable enol than the terminal methyl (C1). Therefore, standard acid-catalyzed bromination
favors the 4-bromo isomer.

e Solution: To access the 1-bromo isomer (CAS 344240-71-7), kinetic control or activation of
the terminal position is required, often involving silyl enol ethers or specific radical conditions.

3.2 Experimental Protocol: Kinetic Bromination Strategy This protocol utilizes low-temperature
lithiation to favor the kinetic enolate at C1, followed by quenching with a bromine source.

Reagents:

2,3-Pentanedione (1.0 eq)

LIHMDS (Lithium hexamethyldisilazide) (1.1 eq)

TMSCI (Trimethylsilyl chloride) (1.2 eq)

NBS (N-Bromosuccinimide) (1.0 eq)
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e Solvent: Anhydrous THF

Step-by-Step Methodology:

e Enolate Formation (Kinetic Control):

o Cool a solution of LIHMDS in THF to -78°C under argon.

o Add 2,3-pentanedione dropwise over 20 minutes. The low temperature and bulky base
favor deprotonation at the less hindered C1 methyl group over the C4 methylene.

o Stir for 45 minutes at -78°C.

o Silyl Trapping:

o Add TMSCI dropwise to the enolate solution.

o Allow the mixture to warm to 0°C over 2 hours.

o Result: Formation of the terminal silyl enol ether (1-trimethylsilyloxy-2,3-pentanedione).

e Bromination:

o Cool the silyl enol ether solution back to -78°C (or 0°C depending on reactivity).

o Add NBS (dissolved in THF) slowly. NBS provides a controlled source of electrophilic
bromine.

o Stir for 1 hour, monitoring by TLC for disappearance of the silyl ether.

o Workup:

o Quench with saturated

o Extract with diethyl ether (
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o Wash combined organics with brine, dry over
, and concentrate in vacuo at low temperature (do not exceed 40°C).

3.3 Visualization: Synthesis Workflow
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Figure 2: Kinetic synthesis route to ensure bromination at the C1 terminal position.

Part 4: Safety & Toxicology (E-E-A-T)

4.1 Acute Hazards
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o Lachrymator: Like bromoacetone, this compound is a potent tear gas agent.[2] It attacks
mucous membranes instantly. Handling must occur in a functioning fume hood.

» Respiratory Toxicity: 2,3-Pentanedione derivatives are linked to bronchiolitis obliterans
("popcorn lung") mechanisms.[3] The addition of bromine increases alkylating potential,
posing severe inhalation risks.

4.2 Storage & Stability

o Temperature: Store at -20°C.

 Light Sensitivity: Protect from light to prevent radical debromination or polymerization.
o Incompatibility: Violent reaction with strong bases, amines, and reducing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Bromo-2,4-dimethylpentan-3-one | C7H13BrO | CID 222575 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. Bromoacetone | C3H5BrO | CID 11715 - PubChem [pubchem.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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